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Cat. No.: B1219975

Get Quote

Cotapp Assessment Technical Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals minimize

distractions and address common issues during Cotapp assessments.
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Question Answer

What is the optimal environment for conducting

a Cotapp assessment?

The Cotapp assessment should be administered

individually in a quiet, low-stimulus room to

minimize distractions.[1][2]

What is the role of the test administrator during

the assessment?

The test administrator is responsible for

providing initial instructions, observing the

child's behavior, and offering standardized

coaching when necessary.[1][2]

How long does the Cotapp assessment typically

take to complete?

The assessment is designed to be completed in

approximately 35 minutes.[1][2]

Can the Cotapp assessment be paused and

resumed?

Yes, the results are saved intermittently,

allowing for breaks if needed.[1][2]

Is there a standardized way to manage a child's

off-task behavior?

Yes, Cotapp provides standardized coaching

rules to guide the child back to the task. The

amount of coaching required is factored into the

final scores.[1]

What cognitive domains does the Cotapp

assessment measure?

Cotapp assesses processing speed, attention,

executive control, working memory, learning

speed, and in-task behavior.[2][3]
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Issue Recommended Action

The child is frequently distracted by external

noises.

1. Ensure the assessment is conducted in a

sound-insulated room. 2. Use noise-cancellation

headphones if necessary. 3. Place a "Quiet

Please, Testing in Progress" sign on the door.

The child is fidgety and verbally restless.

1. Utilize the official Cotapp observation form to

systematically record instances of motor and

verbal restlessness.[1] 2. These observations

can provide valuable qualitative data to

supplement the assessment results.[1]

The child seems disengaged or bored with the

tasks.

1. Remind the child of the playful and game-like

nature of the assessment.[1][2] 2. Implement

short breaks between the seven task blocks as

needed.[1][2]

The child is having difficulty understanding the

task instructions.

1. Re-read the standardized instructions clearly.

2. Utilize the practice sessions that precede

each task block to ensure comprehension.[1][2]

Technical issues with the computer or software.

1. Ensure all other applications on the computer

are closed. 2. Verify that the computer meets

the minimum system requirements for the

Cotapp software. 3. Contact Cotapp technical

support for persistent issues.

Experimental Workflow for Minimizing Distractions
The following diagram outlines the standardized workflow for preparing for and conducting a

Cotapp assessment to ensure minimal distractions and optimal data quality.
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Workflow for Minimizing Distractions in Cotapp Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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